Cas no 103323-62-2 (1-Butanone,1-(3,5-dihydroxyphenyl)-)

• Product Name: 1-Butanone,1-(3,5-dihydroxyphenyl)-
• CAS No: 103323-62-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 125598
• PubChem ID: 53424953
• Update Time: 2025-04-18

1-Butanone,1-(3,5-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-(3,5-dihydroxyphenyl)-
• 1-(3,5-dihydroxyphenyl)butan-1-one
• 3’,5’-DIHYDROXYBUTYROPHENONE
• 3-5-dihydroxybutyrophenone
• 1-(3,5-dihydroxy-phenyl)-butan-1-one
• 1-Butanone,1-(3,5-dihydroxyphenyl)
• 3',5'-DIHYDROXYBUTYROPHENONE
• Butyrophenone,3',5'-dihydroxy-(6CI)
• DTXSID30698671
• 103323-62-2

• Inchi： 1S/C10H12O3/c1-2-3-10(13)7-4-8(11)6-9(12)5-7/h4-6,11-12H,2-3H2,1H3
• InChI Key： VRPZJOJWYFELEF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)O)O)CCC

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 2.08060